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Compound of Interest

Compound Name: (2S)-SB02024

Cat. No.: B6233176 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like (2S)-SB02024 are paramount to ensuring laboratory safety and

environmental protection. This guide provides a clear, step-by-step procedure for the safe

disposal of (2S)-SB02024, aligning with standard laboratory safety protocols and the

information available in its Safety Data Sheet (SDS).[1]

(2S)-SB02024, a potent and selective inhibitor of the VPS34 enzyme, is a valuable tool in

cancer research, known to activate cGAS-STING signaling and sensitize tumors to STING

agonists.[2][3][4] However, its hazardous properties, including being harmful if swallowed and

very toxic to aquatic life with long-lasting effects, necessitate meticulous disposal procedures.

[1]

Key Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to the following safety

precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, protective gloves, and impervious clothing.[1] In case of dust or

aerosol formation, a suitable respirator is necessary.[1]

Ventilation: Use (2S)-SB02024 only in areas with adequate exhaust ventilation.[1]
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Avoid Contact: Prevent contact with skin and eyes, and avoid inhalation of dust or aerosols.

[1]

Environmental Protection: Do not release the substance into the environment.[1] Spillage

should be collected and handled as hazardous waste.[1]

Quantitative Data Summary
For quick reference, the key hazard and identification data for SB02024 are summarized in the

table below.

Property Value Reference

Chemical Name SB02024 [1]

CAS Number 2126737-28-6 [1]

Molecular Formula C₁₆H₂₂F₃N₃O₂ [1]

Molecular Weight 345.36 g/mol [1]

Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity (Acute)
Category 1 (Very toxic to

aquatic life)
[1]

Aquatic Toxicity (Chronic)

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Step-by-Step Disposal Protocol
The following protocol outlines the mandatory steps for the proper disposal of (2S)-SB02024
waste. This procedure is designed to be followed sequentially to ensure safety and compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://dcchemicals.com/msds/MSDS_DC22223.html
https://www.benchchem.com/product/b6233176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6233176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection & Segregation

Temporary Storage

Final Disposal

Wear Appropriate PPE

Segregate (2S)-SB02024 waste from general waste.

Use a dedicated, labeled, and leak-proof hazardous waste container.

Collect solid waste (e.g., contaminated gloves, vials) and liquid waste in separate, compatible containers.

Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.

Keep away from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.

Arrange for pickup by an approved waste disposal contractor.

Ensure all documentation is complete and accurate for transport and disposal.

Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of (2S)-SB02024.
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Experimental Protocol for Disposal:

Preparation: Before handling any waste, ensure you are wearing the appropriate Personal

Protective Equipment (PPE) as specified in the safety precautions section.

Waste Segregation:

Identify all waste streams containing (2S)-SB02024. This includes unused product,

contaminated consumables (e.g., pipette tips, vials, gloves), and solutions.

Do not mix (2S)-SB02024 waste with non-hazardous laboratory trash.

Waste Collection:

Solid Waste: Place all solid waste contaminated with (2S)-SB02024 into a designated,

rigid, and puncture-resistant hazardous waste container. The container must be clearly

labeled with "Hazardous Waste" and the chemical name "(2S)-SB02024".

Liquid Waste: Collect all liquid waste containing (2S)-SB02024 in a dedicated, leak-proof,

and chemically compatible container. The container must be clearly labeled with

"Hazardous Waste" and the chemical name "(2S)-SB02024". Ensure the container is kept

closed when not in use.

Container Management:

Never overfill waste containers. It is recommended to fill them to no more than 80% of

their capacity.

Ensure the exterior of the waste container remains clean and free of contamination.

Temporary Storage:

Store the sealed hazardous waste containers in a designated and secure waste

accumulation area within the laboratory.

This area should be well-ventilated and away from general laboratory traffic.
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Store (2S)-SB02024 waste away from incompatible materials, which include strong

acids/alkalis and strong oxidizing/reducing agents.[1]

Final Disposal:

The disposal of (2S)-SB02024 waste must be conducted through an approved and

licensed hazardous waste disposal company.[1] Do not attempt to dispose of this chemical

down the drain or in regular trash.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Ensure all required paperwork and waste manifests are completed accurately.

By adhering to these procedures, laboratory personnel can effectively manage and dispose of

(2S)-SB02024 waste, minimizing risks to themselves and the environment, and ensuring a safe

and compliant research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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